N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(8-fluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(8-fluoro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• InChI: InChI=1S/C22H20FN3O4/c23-14-2-3-17-15(8-14)22(28)16-10-26(6-5-18(16)25-17)11-21(27)24-9-13-1-4-19-20(7-13)30-12-29-19/h1-4,7-8H,5-6,9-12H2,(H,24,27)(H,25,28)
• InChI Key: RQSASAJDLHLFLS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C(C2=O)C=C(C=C3)F)CC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H20FN3O4
• Molecular Weight: 409.4 g/mol
• CAS No.: 1251634-61-3

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(8-fluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide is a useful research compound. Its molecular formula is C22H20FN3O4 and its molecular weight is 409.417. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties Research in the field of organic chemistry often explores the synthesis of complex molecules like N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(8-fluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide for various applications. Studies have developed methods for synthesizing similar compounds with potential antibacterial properties (Ramalingam et al., 2019), highlighting the relevance of such compounds in medicinal chemistry. Further research has delved into the structure-activity relationships of kinase inhibitors, providing insights into the design of dual inhibitors with improved metabolic stability (Stec et al., 2011), indicating the potential pharmaceutical applications of these molecules.

Biological Activities and Applications Compounds similar to the specified chemical have been investigated for their antimicrobial (Anuse et al., 2019) and anticancer activities (Yurttaş et al., 2015), suggesting a potential for the development of new therapeutic agents. These studies often involve the synthesis of novel derivatives and evaluation of their biological activities to identify promising candidates for drug development.

Photovoltaic and Photophysical Applications Some derivatives have been explored for their photophysical properties and potential applications in photovoltaic devices (Mary et al., 2020), indicating the versatility of these compounds in materials science. The research demonstrates the use of such molecules in dye-sensitized solar cells, highlighting their importance in the development of renewable energy technologies.